Cas no 1379870-89-9 (2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-imidazol-5-yl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-imidazol-5-yl)propanoic acid
• CAS No: 1379870-89-9
• MF: C₁₂H₁₉N₃O₄
• MW: 269.296962976456
• MDL: MFCD09916573
• CID: 5613775
• PubChem ID: 64142929
• Update Time: 2025-10-16

2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-imidazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3289479
• AKOS013460960
• 2-{[(tert-butoxy)carbonyl]amino}-3-(4-methyl-1H-imidazol-5-yl)propanoic acid
• 1379870-89-9
• 2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-imidazol-5-yl)propanoic acid

• MDL： MFCD09916573
• Inchi： 1S/C12H19N3O4/c1-7-8(14-6-13-7)5-9(10(16)17)15-11(18)19-12(2,3)4/h6,9H,5H2,1-4H3,(H,13,14)(H,15,18)(H,16,17)
• InChI Key： IQIATGCWPUYPOH-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1=C(C)NC=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 269.13755610g/mol
• Monoisotopic Mass: 269.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-imidazol-5-yl)propanoic acid

Introduction to 2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-imidazol-5-yl)propanoic acid (CAS No. 1379870-89-9)

2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-imidazol-5-yl)propanoic acid, with the CAS number 1379870-89-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound is a derivative of amino acids and is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group and a 4-methylimidazole moiety. These features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those involved in drug discovery and development.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to protect the amino functionality of amino acids and peptides. This group is stable under acidic conditions but can be readily removed under mild basic conditions, making it an ideal choice for sequential synthesis processes. The 4-methylimidazole moiety, on the other hand, is a key structural element found in several biologically active compounds, including histidine derivatives and certain pharmaceuticals. The combination of these two functional groups in 2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-imidazol-5-yl)propanoic acid provides a versatile platform for the design and synthesis of novel compounds with potential therapeutic applications.

Recent research has highlighted the importance of 2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-imidazol-5-yl)propanoic acid in the development of new drugs targeting various diseases. For instance, studies have shown that compounds derived from this intermediate exhibit potent activity against certain types of cancer cells. One notable example is its use in the synthesis of histidine-based peptides, which have been shown to inhibit the growth of tumor cells by interfering with specific signaling pathways. Additionally, this compound has been utilized in the development of peptidomimetics that mimic the structure and function of natural peptides, offering improved stability and bioavailability.

In the context of medicinal chemistry, 2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-imidazol-5-yl)propanoic acid serves as a building block for the synthesis of more complex molecules with enhanced biological activity. The Boc protecting group allows for controlled deprotection and coupling reactions, enabling the stepwise construction of multi-functional peptides and small molecules. This controlled approach is crucial for optimizing the pharmacological properties of drug candidates, such as their potency, selectivity, and pharmacokinetic profiles.

The 4-methylimidazole moiety in 2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-imidazol-5-yl)propanoic acid also plays a significant role in its biological activity. Imidazole derivatives are known to interact with various biological targets, including enzymes, receptors, and ion channels. For example, histidine residues in proteins often participate in catalytic mechanisms and ligand binding events due to their ability to act as both proton donors and acceptors. By incorporating this functional group into drug molecules, researchers can design compounds that specifically target these interactions, leading to more effective therapeutic agents.

Furthermore, 2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-imidazol-5-yl)propanoic acid has been explored for its potential applications in neurodegenerative diseases. Studies have demonstrated that compounds derived from this intermediate can modulate neurotransmitter systems and protect against neuronal damage. For instance, imidazole-containing molecules have been shown to exhibit neuroprotective effects by scavenging free radicals and reducing oxidative stress. These findings suggest that 2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-imidazol-5-yl)propanoic acid could serve as a valuable starting point for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, 2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-imidazol-5-yl)propanoic acid has also been investigated for its use in diagnostic applications. The unique structural features of this compound make it suitable for labeling and imaging purposes. For example, it can be conjugated with fluorescent dyes or radiolabels to create probes that can be used to visualize specific biological processes or disease markers. This versatility extends its utility beyond traditional drug discovery into areas such as molecular imaging and biomarker detection.

The synthesis of 2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-imidazol-5-yl)propanoic acid typically involves several well-established chemical reactions. One common approach involves the protection of an amino acid with a Boc group followed by functionalization with a 4-methylimidazole moiety. The choice of synthetic route can vary depending on the desired purity and yield of the final product. Advanced techniques such as solid-phase peptide synthesis (SPPS) have also been employed to streamline the production process and improve efficiency.

In conclusion, 2-{(tert-butoxy)carbonylamino}-3-(4-methyl-1H-imidazol-5-yl)propanoic acid (CAS No. 1379870-89-9) is a versatile compound with significant potential in various areas of medicinal chemistry and biochemistry. Its unique combination of functional groups makes it an ideal intermediate for the synthesis of bioactive molecules with diverse applications in drug discovery, neurodegenerative disease research, and diagnostic imaging. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of complex diseases.